5,6-Diaminopyridin-2-ol
Overview
Description
5,6-Diaminopyridin-2-ol is a chemical compound with the molecular formula C5H7N3O and a molecular weight of 125.13 . It is used in various laboratory applications .
Molecular Structure Analysis
The molecular structure of 5,6-Diaminopyridin-2-ol consists of a pyridine ring with two amino groups and one hydroxyl group . The InChI code for this compound is 1S/C5H7N3O/c6-3-1-2-4(9)8-5(3)7/h1-2H,6H2,(H3,7,8,9) .Scientific Research Applications
Medicinal Chemistry: Anti-Inflammatory Agents
5,6-Diaminopyridin-2-ol has been studied for its potential role in the synthesis of pyrimidine derivatives, which are known for their pharmacological effects, including anti-inflammatory properties . These compounds can inhibit key inflammatory mediators, offering a pathway for developing new anti-inflammatory drugs.
Material Science: Electrocatalysts Production
In material science, 5,6-Diaminopyridin-2-ol is utilized in the synthesis of pyridinic nitrogen-rich polymers. These polymers are crucial for creating high-performance polypyrrole-derived electrocatalysts used in oxygen reduction reactions, which are essential for fuel cell technology .
Environmental Science: Chemical Exposure Analysis
The compound’s role in environmental science includes the study of chemical properties that determine human exposure to environmental chemicals. Understanding the interaction between chemical properties and human behavior is vital for assessing the risks associated with chemical exposure .
Analytical Chemistry: Chemometric Applications
5,6-Diaminopyridin-2-ol can be involved in chemometric applications within analytical chemistry. Chemometrics is used for predictive modeling, validation, and the analysis of complex chemical data, which can enhance the understanding and manipulation of chemical reactions and properties .
Pharmaceutical Research: Drug Development
In pharmaceutical research, 5,6-Diaminopyridin-2-ol may be used in the development of new drugs. Its properties can contribute to the synthesis of compounds with potential therapeutic effects, and it’s often used in the early stages of drug discovery for various diseases .
Biochemistry: Synthesis of Nitrogen-Rich Polymers
Biochemically, the compound is involved in the synthesis of nitrogen-rich polymers, which are significant for developing new biochemical materials with specific structural and electronic properties. These materials can have various applications, including in biotechnology and medicine .
Safety and Hazards
properties
IUPAC Name |
5,6-diamino-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c6-3-1-2-4(9)8-5(3)7/h1-2H,6H2,(H3,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXTVUJOEPJQTBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC(=C1N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Diaminopyridin-2-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methyloxazolo[4,5-d]pyrimidine](/img/structure/B144765.png)
